L-Serine 7-amido-4-methylcoumarin hydrochloride
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Description
L-Serine 7-amido-4-methylcoumarin hydrochloride is a useful research compound. Its molecular formula is C13H14N2O4*HCl*1,25H2O and its molecular weight is 298,72 g/mole. The purity is usually 95%.
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Scientific Research Applications
Fluorogenic Substrate Synthesis
Synthesis for Enzyme Analysis : L-Serine 7-amido-4-methylcoumarin hydrochloride derivatives have been synthesized for sensitive determinations of enzymes like trypsin and papain, utilizing their fluorogenic properties (Kanaoka et al., 1977).
Applications in Protease Research : These compounds have been used to develop fluorogenic substrates specific for enzymes like alpha-thrombin, factor Xa, kallikreins, and urokinase. Their ability to release 7-amino-4-methylcoumarin fluorometrically makes them valuable in studying these enzymes (Morita et al., 1977).
Serine Protease Specificity Studies : this compound has been used to study the specificity of various serine proteases, including human pituitary tryptase. These studies help in understanding enzyme kinetics and inhibitor interactions (Cromlish et al., 1987).
Enzyme Activity Assays
Substrate for Carboxypeptidases : Research shows that carboxypeptidase Y can hydrolyze N-substituted peptide-4-methylcoumarin-7-amides, a category that includes this compound. This property is used to study the enzymatic activity of carboxypeptidases (Kunugi et al., 1985).
Assay Development for Proteinases : Derivatives of this compound have been utilized in developing novel active-site titrants for serine proteinases. This method aids in determining kinetic constants of enzyme-inhibitor complexes and has broad applications in enzyme research (Mehlich et al., 1988).
Biochemical Analysis
Tryptophanase Substrate Synthesis : this compound has been used to create a fluorogenic substrate for tryptophanase, an enzyme significant in amino acid metabolism studies. The released 7-amino-4-methylcoumarin can be detected fluorometrically, allowing precise enzyme activity measurements (Linn et al., 1992).
Photometric Assay for Proteinase Activity : This compound has been used in developing a photometric method for determining the amidase activity of proteinases, offering an alternative to fluorometric detection and broadening the scope of enzyme activity assays (Pozdnev et al., 1990).
Properties
IUPAC Name |
(2S)-2-amino-3-hydroxy-N-(4-methyl-2-oxochromen-7-yl)propanamide;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O4.ClH/c1-7-4-12(17)19-11-5-8(2-3-9(7)11)15-13(18)10(14)6-16;/h2-5,10,16H,6,14H2,1H3,(H,15,18);1H/t10-;/m0./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUMJTWWLPLESCZ-PPHPATTJSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C(CO)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)[C@H](CO)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClN2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.72 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.